Cas no 2138349-63-8 (methyl 5-(fluorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate)

Methyl 5-(fluorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate is a fluorosulfonyl-substituted pyrazole derivative with applications in synthetic organic chemistry, particularly as a versatile intermediate for the construction of biologically active compounds. The presence of both the fluorosulfonyl and ester functional groups enhances its reactivity, enabling selective transformations such as nucleophilic substitutions or cross-coupling reactions. The 1-methylpyrazole scaffold contributes to its stability and compatibility with diverse reaction conditions. This compound is valued for its potential in medicinal chemistry and agrochemical research, where its structural motifs are leveraged for the development of novel inhibitors or functional materials. Proper handling under inert conditions is recommended due to the reactivity of the fluorosulfonyl group.

methyl 5-(fluorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate structure

2138349-63-8 structure

Product Name:methyl 5-(fluorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate

CAS No:2138349-63-8

MF:C₆H₇FN₂O₄S

MW:222.194183588028

CID:6073440

PubChem ID:165452679

Update Time:2025-06-08

methyl 5-(fluorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- EN300-729096
- methyl 5-(fluorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate
- 2138349-63-8
- Inchi： 1S/C6H7FN2O4S/c1-9-5(14(7,11)12)4(3-8-9)6(10)13-2/h3H,1-2H3
- InChI Key： IKTNXQWPVZSSDP-UHFFFAOYSA-N
- SMILES： S(C1=C(C(=O)OC)C=NN1C)(=O)(=O)F

Computed Properties

Exact Mass: 222.01105604g/mol
Monoisotopic Mass: 222.01105604g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 325
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 86.6Å²

methyl 5-(fluorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-729096-1.0g	methyl 5-(fluorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate	2138349-63-8		1g	$0.0	2023-06-07

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Additional information on methyl 5-(fluorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate

Methyl 5-(Fluorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2138349-63-8): An Overview of Its Structure, Synthesis, and Applications

Methyl 5-(fluorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2138349-63-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a pyrazole ring, a fluorosulfonyl group, and a methyl ester functionality. These structural features contribute to its diverse range of applications, from pharmaceutical development to advanced materials research.

The molecular formula of methyl 5-(fluorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate is C₇H₆FNO₅S, and its molecular weight is approximately 237.20 g/mol. The compound's structure can be visualized as a pyrazole ring with a fluorosulfonyl group attached at the 5-position and a methyl ester group at the 4-position. The presence of the fluorosulfonyl group imparts unique chemical properties, such as enhanced reactivity and stability, which are crucial for various synthetic transformations.

In recent years, the synthesis of methyl 5-(fluorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate has been extensively studied due to its potential applications in drug discovery and materials science. One of the most common synthetic routes involves the reaction of 5-bromo-1-methyl-1H-pyrazole-4-carboxylic acid with methyl triflate followed by fluorination using N-fluorobenzenesulfonimide (NFSI). This method provides high yields and excellent purity, making it suitable for large-scale production.

The pharmacological properties of methyl 5-(fluorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate have been explored in several studies. Research has shown that this compound exhibits potent inhibitory activity against various enzymes and receptors, making it a promising lead compound for drug development. For instance, it has been reported to inhibit the activity of protein kinases, which are key targets in cancer therapy. Additionally, its ability to modulate ion channels and neurotransmitter receptors has led to its investigation as a potential therapeutic agent for neurological disorders.

Beyond its pharmaceutical applications, methyl 5-(fluorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate has also found use in materials science. The fluorosulfonyl group imparts excellent thermal stability and chemical resistance, making this compound suitable for the synthesis of advanced polymers and coatings. These materials have potential applications in areas such as electronics, aerospace, and automotive industries.

Recent advancements in computational chemistry have further enhanced our understanding of the properties of methyl 5-(fluorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These studies have revealed that the fluorosulfonyl group plays a crucial role in determining the compound's electronic properties, which can be fine-tuned for specific applications.

In conclusion, methyl 5-(fluorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2138349-63-8) is a multifaceted compound with significant potential in both pharmaceutical and materials science research. Its unique molecular structure and chemical properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new applications and uses for this compound will be discovered, further expanding its impact on various scientific fields.